Cas no 117560-24-4 ((2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt)

• Product Name: (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt
• CAS No: 117560-24-4
• MF: C₂₄H₂₇NO₅S
• MW: 441.539885759354
• CID: 895370
• Update Time: 2026-04-29

(2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester, Tosylate Salt
• p-tolylsulfonic caid salt of L-homophenylalanine benzyl ester
• (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt

Computed Properties

• Exact Mass: 441.16100

Experimental Properties

• PSA: 115.07000
• LogP: 5.71270

Additional information on (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt

Comprehensive Overview of (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt (CAS No. 117560-24-4)

The compound (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt (CAS No. 117560-24-4) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the benzyl ester and tosylate salt moieties, make it a valuable building block for the development of bioactive molecules. With the growing demand for enantiomerically pure compounds in drug discovery, this derivative has garnered significant attention from researchers and industry professionals alike.

One of the most intriguing aspects of (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt is its role in asymmetric synthesis. The presence of the (2S)-configuration at the alpha carbon makes it particularly useful for creating stereospecific compounds, which is crucial in modern medicinal chemistry where chirality often determines pharmacological activity. Recent studies have explored its potential as a precursor for novel peptide mimetics and enzyme inhibitors, aligning with current trends in targeted drug development.

The tosylate salt form of this compound offers several practical advantages in synthetic applications. Tosylates are known for their excellent leaving group properties, making them ideal for nucleophilic substitution reactions. This characteristic, combined with the protective benzyl ester group, allows for selective transformations while maintaining the integrity of other functional groups. Such properties are particularly valuable in multi-step syntheses of complex molecules, addressing the pharmaceutical industry's need for efficient and scalable synthetic routes.

From a stability perspective, (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt demonstrates favorable characteristics under standard laboratory conditions. The salt form enhances its crystallinity and shelf-life compared to the free base, which is an important consideration for both research and manufacturing applications. This stability profile contributes to its growing popularity as a reliable intermediate in process chemistry, especially in the development of chiral drugs and biologically active compounds.

The synthesis and applications of CAS No. 117560-24-4 have become increasingly relevant in light of current pharmaceutical trends focusing on personalized medicine and targeted therapies. Its structural features make it particularly suitable for creating molecular scaffolds that can be further modified to interact with specific biological targets. Researchers are particularly interested in its potential for developing GPCR modulators and kinase inhibitors, which represent major focus areas in contemporary drug discovery programs.

Quality control and analytical characterization of (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt are critical aspects of its utilization. Modern analytical techniques such as HPLC, chiral chromatography, and mass spectrometry are routinely employed to verify its purity and enantiomeric excess. These quality assurance measures ensure its suitability for sensitive synthetic applications, particularly in the production of pharmaceutical intermediates where strict specifications must be met.

In the context of green chemistry initiatives, researchers have explored more sustainable approaches to synthesizing and utilizing CAS No. 117560-24-4. Recent developments include optimized catalytic processes that reduce waste generation and improve atom economy. These advancements align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process intensification, addressing both regulatory requirements and corporate sustainability goals.

The commercial availability of (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in various quantities, from milligram-scale for exploratory research to kilogram quantities for process development. This accessibility has facilitated its adoption across diverse research areas, from academic investigations to industrial-scale applications in pharmaceutical manufacturing.

Future research directions for this compound are likely to focus on expanding its utility in combinatorial chemistry and structure-activity relationship studies. Its modular structure makes it an attractive candidate for creating diverse libraries of derivatives, which can be screened for various biological activities. Additionally, there is growing interest in exploring its potential in prodrug design and drug delivery systems, leveraging its chemical properties to improve pharmacokinetic profiles of therapeutic agents.

In summary, (2S)-2-Amino-benzenebutanoic Acid Benzyl Ester Tosylate Salt (CAS No. 117560-24-4) represents a versatile and valuable compound in modern synthetic chemistry. Its unique combination of structural features, synthetic utility, and stability makes it an important tool for researchers developing next-generation pharmaceutical compounds. As the demand for chiral intermediates continues to grow, this compound is poised to play an increasingly significant role in advancing both academic research and industrial applications in the chemical and pharmaceutical sciences.